N-(6-(Ethylenedioxy)hexyl)biotinamide

• CAS RN: 124884-03-3
• Molecular Formula: C18H31N3O4S
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 5-[(3aS,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[5-(1,3-dioxolan-2-yl)pentyl]pentanamide
• InChI: InChI=1S/C18H31N3O4S/c22-15(19-9-5-1-2-8-16-24-10-11-25-16)7-4-3-6-14-17-13(12-26-14)20-18(23)21-17/h13-14,16-17H,1-12H2,(H,19,22)(H2,20,21,23)/t13-,14-,17+/m1/s1
• InChI Key: FDDGUWPTEKXVBG-CPUCHLNUSA-N
• Isomeric SMILES: C1COC(O1)CCCCCNC(=O)CCCC[C@@H]2[C@@H]3[C@@H](CS2)NC(=O)N3
• SMILES: C1COC(O1)CCCCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3
• synonyms: N-(6-(ethylenedioxy)hexyl)biotinamide; N-EDHBA

Description

N-(6-(Ethylenedioxy)hexyl)biotinamide, also known as EDB-biotin, is a biotin derivative that has gained attention in recent years due to its potential applications in scientific research. This compound has been shown to have unique biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism Of Action

N-(6-(Ethylenedioxy)hexyl)biotinamide works by selectively binding to biotin-binding proteins, which allows for their isolation and identification. This compound has been shown to have a high affinity for streptavidin, which is commonly used in biotin-streptavidin affinity chromatography.

Biochemical And Physiological Effects

N-(6-(Ethylenedioxy)hexyl)biotinamide has been shown to have unique biochemical and physiological effects. It has been reported to enhance the solubility and stability of proteins, which can be beneficial in protein purification and crystallization studies. In addition, N-(6-(Ethylenedioxy)hexyl)biotinamide has been shown to have minimal interference with protein function, making it a valuable tool for studying protein-protein interactions.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-(6-(Ethylenedioxy)hexyl)biotinamide is its high affinity for streptavidin, which allows for efficient and selective isolation of biotin-binding proteins. Additionally, N-(6-(Ethylenedioxy)hexyl)biotinamide has been shown to have minimal interference with protein function, making it a valuable tool for studying protein-protein interactions. However, one limitation of N-(6-(Ethylenedioxy)hexyl)biotinamide is its cost, as it is more expensive than other biotin derivatives.

Future Directions

There are several future directions for the use of N-(6-(Ethylenedioxy)hexyl)biotinamide in scientific research. One potential application is in the study of protein-protein interactions in complex biological systems. Additionally, N-(6-(Ethylenedioxy)hexyl)biotinamide could be used in the development of new protein purification methods, as well as in the study of protein localization and trafficking. Finally, future research could explore the use of N-(6-(Ethylenedioxy)hexyl)biotinamide in the development of new therapeutics for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(6-(Ethylenedioxy)hexyl)biotinamide involves the reaction of biotin with 6-bromohexanol and sodium hydride in the presence of anhydrous DMF. The resulting product is then purified using column chromatography to obtain pure N-(6-(Ethylenedioxy)hexyl)biotinamide.

Scientific Research Applications

N-(6-(Ethylenedioxy)hexyl)biotinamide has been used in a variety of scientific research applications, including the study of protein-protein interactions, protein localization, and protein purification. One of the main uses of N-(6-(Ethylenedioxy)hexyl)biotinamide is as a probe for the identification and isolation of biotin-binding proteins.